Cas no 81918-02-7 (Propanedioic acid, (benzoylamino)bromo-, diethyl ester)

Propanedioic acid, (benzoylamino)bromo-, diethyl ester structure

81918-02-7 structure

Product Name:Propanedioic acid, (benzoylamino)bromo-, diethyl ester

CAS No:81918-02-7

MF:C₁₄H₁₆BrNO₅

MW:358.184543609619

CID:4202009

Update Time:2026-04-15

Chemical and Physical Properties
Related Products

Propanedioic acid, (benzoylamino)bromo-, diethyl ester Chemical and Physical Properties

Names and Identifiers

- Propanedioic acid, (benzoylamino)bromo-, diethyl ester

Propanedioic acid, (benzoylamino)bromo-, diethyl ester Related Literature

1. Distinct impact of glycation towards the aggregation and toxicity of murine and human amyloid-β†

Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
2. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
3. Dissociative dynamics of O2 on Ag(110)†

Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
4. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565
5. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339

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